Cas no 149587-39-3 (Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-2,3-dioxo-7-propyl-)
149587-39-3 structure
Product Name:Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-2,3-dioxo-7-propyl-
CAS No:149587-39-3
MF:C10H10N2O4S
MW:254.262401103973
CID:100167
PubChem ID:19100765
Update Time:2025-04-18
Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-2,3-dioxo-7-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-2,3-dioxo-7-propyl-
- 2,3-dioxo-7-propyl-1,4-dihydrothieno[2,3-b]pyrazine-6-carboxylic acid
- 149587-39-3
- DTXSID40598077
- Thieno[2,3-b]pyrazine-6-carboxylic acid,1,2,3,4-tetrahydro-2,3-dioxo-7-propyl-
- SCHEMBL9098265
- Thieno[2,3-b]pyrazine-6-carboxylic acid, 1,2,3,4-tetrahydro-2,3-dioxo-7-propyl-
- 2,3-Dioxo-7-propyl-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid
-
- Inchi: 1S/C10H10N2O4S/c1-2-3-4-5-9(17-6(4)10(15)16)12-8(14)7(13)11-5/h2-3H2,1H3,(H,11,13)(H,12,14)(H,15,16)
- InChI Key: MJBXLTIRYZSOTB-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(C2=C1NC(C(N2)=O)=O)CCC
Computed Properties
- Exact Mass: 254.0362
- Monoisotopic Mass: 254.03612798g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 124Ų
Experimental Properties
- PSA: 95.5
Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-2,3-dioxo-7-propyl- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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